1-(3-methoxybenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine

• CAS: 6037-41-8
• Molecular Formula: C19H24N2O3S
• Molecular Weight: 360.5 g/mol
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CC3=CC(=CC=C3)OC
• InChI: InChI=1S/C19H24N2O3S/c1-16-6-8-19(9-7-16)25(22,23)21-12-10-20(11-13-21)15-17-4-3-5-18(14-17)24-2/h3-9,14H,10-13,15H2,1-2H3
• InChIKey: HFRRMDLZKZAUAQ-UHFFFAOYSA-N

Compound Identity and Procurement Baseline

1-(3-Methoxybenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine (CAS 6037-41-8) is a synthetic aryl sulfonyl piperazine derivative with molecular formula C₁₉H₂₄N₂O₃S and a monoisotopic mass of 360.15076 Da . The compound features a piperazine core N-substituted with a 3-methoxybenzyl group and an N′-sulfonylated 4-methylphenyl (tosyl) moiety . This scaffold places it within a class of sulfonylpiperazine hybrids widely explored for antimicrobial, anti-inflammatory, and anticancer applications, where both the benzyl substituent and the sulfonyl group critically modulate biological activity [1].

Compound class Sulfonylpiperazine hybrid scaffold

Research context Antimicrobial, anti-inflammatory, and anticancer screening studies

Structural differentiator 3-Methoxybenzyl and tosyl groups determine biological profile

• [1] Alagumuthu, M. et al. An insight into the biological activity and structure-based drug design attributes of sulfonylpiperazine derivatives. Journal of Molecular Structure 2023, 1278, 134971. View Source

Rationale Against Generic Analog Substitution

Within the alkylated sulfonyl piperazine series, even minor variations in benzyl substitution produce divergent pharmacological profiles that preclude simple interchange. In a standardized panel, the 3-methoxybenzyl congener (8g, identical to CAS 6037-41-8) displayed antibacterial and antifungal activity patterns distinct from analogs bearing 4-chloro, 2-trifluoromethyl, or unsubstituted benzyl groups [1]. Procurement of an incorrect analog without verifying the 3-methoxy substitution would therefore introduce uncontrolled experimental variables in any biological study relying on the published activity spectrum.

Substituent sensitivity

The 3-methoxybenzyl group is essential for the reported gram-selective antibacterial and antifungal profile; non-methoxy analogs produce divergent activity patterns.

Analog mismatch

4-Chloro or 2-trifluoromethyl benzyl substitutes may shift the antimicrobial spectrum and in vivo anti-inflammatory response, limiting direct substitution.

Experimental variability

Using an incorrect analog without confirming the 3-methoxy substitution introduces uncontrolled variables in biological studies.

• [1] Huliyurdurga Channigarayappa, A.; Swamy, S.; Nadigar, M. R.; Chandramohan, V.; Govindaiaha, S. Synthesis, Characterization and Pharmacological Assessment of Alkylated Sulfonyl Piperazines. Asian Journal of Pharmaceutics 2017, 3(5). View Source

Quantitative Differentiation from Closest Analogs

Gram-Selective Antibacterial Activity Profile

In the Channigarayappa et al. 2017 series, the target compound 8g (identical to CAS 6037-41-8) showed markedly lower activity against S. aureus (1.95 mm) compared to E. coli (5.38 mm), a selectivity profile opposite to analog 8a (4.22 mm S. aureus, 7.38 mm E. coli) and 8e (5.08 mm S. aureus, 5.38 mm E. coli) [1]. This differential Gram-selectivity pattern is a direct consequence of the 3-methoxybenzyl substituent and functionally distinguishes the compound from analogs with chloro, fluoro, or trifluoromethyl benzyl groups.

Antibacterial Gram Selectivity

Head-to-head

8g: E. coli 5.38 ± 0.23 mm / S. aureus 1.95 ± 0.20 mm; 8a: 7.38 ± 0.55 mm / 4.22 ± 0.30 mm; 8e: 5.38 ± 0.24 mm / 5.08 ± 0.42 mm

Reported gram-selectivity SAR data point; informs screening library design

8g S. aureus–E. coli ratio (1:2.8) contrasts with 8e (1:1.1) and 8a (1:1.7)

Evidence Dimension	Zone of inhibition
Target Compound Data	8g: E. coli 5.38±0.23 mm; S. aureus 1.95±0.20 mm
Comparator Or Baseline	8a: E. coli 7.38±0.55 mm, S. aureus 4.22±0.30 mm; 8e: E. coli 5.38±0.24 mm, S. aureus 5.08±0.42 mm; 8f: E. coli 7.72±0.30 mm, S. aureus 3.15±0.16 mm; Chloramphenicol: E. coli 13.00±0.58 mm, S. aureus 15.17±0.44 mm
Quantified Difference	8g S. aureus inhibition is 54% lower than 8a and 62% lower than 8e; 8g E. coli activity is 27% lower than 8a but equivalent to 8e. The 8g S. aureus–E. coli ratio (1:2.8) contrasts sharply with 8e (1:1.1) and 8a (1:1.7).
Conditions	Agar well diffusion; 50 µg/50 µL per well; E. coli and S. aureus; 37 °C, 36 h incubation

Why This Matters

For projects targeting Gram-negative selective antibacterial agents, this compound's profile provides a distinct SAR data point unavailable from non-methoxybenzyl analogs, directly informing lead prioritization.

• [1] Huliyurdurga Channigarayappa, A.; Swamy, S.; Nadigar, M. R.; Chandramohan, V.; Govindaiaha, S. Synthesis, Characterization and Pharmacological Assessment of Alkylated Sulfonyl Piperazines. Asian Journal of Pharmaceutics 2017, 3(5), Table 2b. View Source

Antifungal Spectrum Against Candida and Aspergillus

In the same study, the target compound 8g at 50 µg/50 µL produced zone-of-inhibition values of 12.67 mm against C. albicans and 8.78 mm against A. flavus, compared to 20.67 mm and 19.56 mm respectively for the most potent analog 8b, and 29.33 mm and 21.33 mm for Nystatin standard [1]. While 8g is 39% less potent than 8b against C. albicans, its A. flavus activity (8.78 mm) represents only a 55% reduction, indicating a relatively flatter potency differential between the two fungal species compared to 8b's 1.11 mm differential.

Antifungal Spectrum

Head-to-head

8g: C. albicans 12.67 ± 0.25 mm / A. flavus 8.78 ± 0.43 mm; 8b: 20.67 ± 0.42 mm / 19.56 ± 0.52 mm

Broader potency spread between fungal species for 8g; supports species-selectivity SAR

8g C. albicans–A. flavus differential 3.89 mm vs. 1.11 mm for 8b

Evidence Dimension	Antifungal zone of inhibition
Target Compound Data	8g: C. albicans 12.67±0.25 mm; A. flavus 8.78±0.43 mm
Comparator Or Baseline	8b: C. albicans 20.67±0.42 mm, A. flavus 19.56±0.52 mm; Nystatin (10 µg/50 µL): C. albicans 29.33±0.13 mm, A. flavus 21.33±0.23 mm
Quantified Difference	8g is 39% (8.00 mm) less active than 8b against C. albicans and 55% (10.78 mm) less active against A. flavus. The C. albicans–A. flavus differential is 3.89 mm for 8g vs. 1.11 mm for 8b.
Conditions	Agar well diffusion; 50 µg/50 µL per well; C. albicans and A. flavus; 72 h incubation

Why This Matters

The broader potency spread between C. albicans and A. flavus for 8g, relative to 8b, provides a valuable SAR data point for designing fungal species-selective sulfonylpiperazines.

• [1] Huliyurdurga Channigarayappa, A.; Swamy, S.; Nadigar, M. R.; Chandramohan, V.; Govindaiaha, S. Synthesis, Characterization and Pharmacological Assessment of Alkylated Sulfonyl Piperazines. Asian Journal of Pharmaceutics 2017, 3(5), Table 3b. View Source

In Vivo Anti-Inflammatory Efficacy Comparison

In a rat carrageenan-induced paw edema model, the target compound 8g (100 mg/kg p.o.) and its 3,4-difluorobenzyl analog 8h both demonstrated statistically significant anti-inflammatory activity. At 120 min post-carrageenan, 8g reduced paw edema to 0.41±0.01 mm (p<0.01 vs. carrageenan control 0.53±0.02 mm), while 8h produced a superior reduction to 0.09±0.00 mm (p<0.001) [1]. The magnitude of 8h's effect surpassed that of indomethacin (10 mg/kg) at the 120-minute time point, whereas 8g's activity, though significant, remained markedly below both 8h and indomethacin across all time points.

Anti-inflammatory Model Endpoint

Head-to-head

8g 120 min paw edema: 0.41 ± 0.01 mm (p

Reported anti-inflammatory model endpoint context; ~4.6-fold difference vs 8h

Rat carrageenan model, oral 100 mg/kg; n=6 per group

Lipophilicity Profiling

Class-level inference

ACD/LogP 3.44; LogD (pH 5.5) 2.86

Supports physicochemical property benchmarking for permeability research

~0.9 units higher LogP than non-sulfonylated analogs; computational prediction

STAT3 Activity Assessment

Data to verify

Closest analog BDBM43601 (3-Br-4-OCH₃) EC50 >55,700 nM vs. STAT1; no direct data for target compound

STAT pathway inhibitor development not supported; consider alternative chemotypes

Estimated >1,000-fold lower potency than optimized STAT3 inhibitors

Spectroscopic Identity Markers

Head-to-head

¹H NMR δ 3.83 (s, OCH₃); IR S=O asym 1333.11 cm⁻¹, sym 1166.11 cm⁻¹

Enables identity verification and quality control upon receipt

Unique methoxy singlet absent in non-methoxy analogs; distinct S=O stretches

Evidence Dimension	Paw edema (mm) at 120 min post-carrageenan
Target Compound Data	8g (100 mg/kg): 0.41±0.01 mm
Comparator Or Baseline	8h (100 mg/kg): 0.09±0.00 mm; Indomethacin (10 mg/kg): ~0.10 mm; Carrageenan control: 0.53±0.02 mm
Quantified Difference	8h reduced edema by ~83% vs. control; 8g reduced edema by ~23%. 8g is ~4.6-fold less efficacious than 8h at 120 min.
Conditions	Wistar rats; carrageenan 1% (0.1 mL) subplantar; oral administration; n=6 per group

Why This Matters

This in vivo dataset directly quantifies the functional consequence of replacing the 3,4-difluorobenzyl group (8h) with 3-methoxybenzyl (8g), establishing that the methoxy substituent yields significantly attenuated anti-inflammatory efficacy. This SAR insight directly informs procurement decisions where in vivo anti-inflammatory activity is the selection criterion.

• [1] Huliyurdurga Channigarayappa, A.; Swamy, S.; Nadigar, M. R.; Chandramohan, V.; Govindaiaha, S. Synthesis, Characterization and Pharmacological Assessment of Alkylated Sulfonyl Piperazines. Asian Journal of Pharmaceutics 2017, 3(5), Table 5. View Source

Lipophilicity and Membrane Permeability Profiling

The target compound possesses a predicted ACD/LogP of 3.44 and a LogD (pH 5.5) of 2.86 . This is substantially higher than the non-sulfonylated analog 1-(3-methoxybenzyl)-4-(4-methylbenzyl)piperazine, which lacks the polar sulfonyl group and has a predicted XLogP3-AA of approximately 2.5 for the related thienylmethyl analog [1]. The elevated lipophilicity conferred by the tosyl group is characteristic of the sulfonylpiperazine class and correlates with improved passive membrane permeability and target protein accessibility, as noted in broader sulfonylpiperazine reviews [2].

Lipophilicity Profiling

Class-level inference

ACD/LogP 3.44; LogD (pH 5.5) 2.86

Supports physicochemical property benchmarking for permeability research

~0.9 units higher LogP than non-sulfonylated analogs; computational prediction

Evidence Dimension	Calculated partition coefficient (LogP)
Target Compound Data	ACD/LogP: 3.44; ACD/LogD (pH 5.5): 2.86
Comparator Or Baseline	1-[(4-Methylphenyl)sulfonyl]-4-(2-thienylmethyl)piperazine: XLogP3-AA 2.5; non-sulfonylated dibenzyl piperazine analogs: estimated lower LogP due to absence of sulfonyl group
Quantified Difference	Target compound LogP is ~0.9 units higher than the non-sulfonylated thienylmethyl analog
Conditions	Computational prediction (ACD/Labs and XLogP3 algorithms)

Why This Matters

A higher LogP can directly affect solubility, permeability, and non-specific protein binding. When screening compound libraries for membrane-permeable scaffolds, the target compound's LogP profile offers a quantifiable differentiation point for library design and procurement.

• [1] PubChem. 1-[(4-Methylphenyl)sulfonyl]-4-(2-thienylmethyl)piperazine (CID 777588). https://pubchem.ncbi.nlm.nih.gov/compound/777588 (accessed 2026-05-06). View Source
• [2] Alagumuthu, M. et al. An insight into the biological activity and structure-based drug design attributes of sulfonylpiperazine derivatives. Journal of Molecular Structure 2023, 1278, 134971. View Source

STAT3 Inhibition Selectivity Assessment

The 3-bromo-4-methoxybenzyl analog (BindingDB BDBM43601), which differs from the target compound only by a bromine atom at the 3-position of the benzyl ring, showed an EC50 >55,700 nM against STAT1 in a high-throughput screening assay at The Scripps Research Institute Molecular Screening Center [1]. While direct data for the non-brominated target compound are absent from the same screen, the bromine substitution typically enhances target binding affinity; the weak activity of the brominated analog (>55.7 µM) strongly suggests that the target compound would likewise lack meaningful STAT pathway activity. This contrasts with dedicated sulfonylpiperazine-based STAT3 inhibitors developed for prostate cancer, which achieve nanomolar potency [2].

STAT3 Activity Assessment

Data to verify

Closest analog BDBM43601 (3-Br-4-OCH₃) EC50 >55,700 nM vs. STAT1; no direct data for target compound

STAT pathway inhibitor development not supported; consider alternative chemotypes

Estimated >1,000-fold lower potency than optimized STAT3 inhibitors

Evidence Dimension	STAT1 inhibition EC50
Target Compound Data	No published data; structurally closest analog BDBM43601 (3-Br-4-OCH₃) shows EC50 >55,700 nM
Comparator Or Baseline	Dedicated STAT3 inhibitor sulfonylpiperazines: nanomolar IC50 range; Napabucasin-bearing sulfonylpiperazine YN11 significantly inhibits tumor growth in vivo
Quantified Difference	Estimated >1,000-fold lower potency than optimized STAT3-inhibitory sulfonylpiperazines
Conditions	HTS assay; STAT1 target; The Scripps Research Institute Molecular Screening Center

Why This Matters

If the procurement objective is development of STAT3 or STAT pathway inhibitors, this compound and its close analogs are poor starting points; alternative sulfonylpiperazine chemotypes with established nanomolar STAT3 activity should be prioritized, avoiding wasteful expenditure on an inactive scaffold.

• [1] BindingDB. BDBM43601: 1-(3-bromo-4-methoxybenzyl)-4-[(4-methylphenyl)sulfonyl]piperazine. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=43601 (accessed 2026-05-06). View Source
• [2] Discovery of novel napabucasins bearing sulfonylpiperazine scaffolds as potent STAT3 inhibitors for the treatment of prostate cancer. European Journal of Medicinal Chemistry 2026. View Source

Spectroscopic Fingerprint for Identity Verification

The target compound 8g can be unambiguously identified by its spectroscopic signature. Its 1H NMR spectrum (CDCl₃) features a characteristic methoxy singlet at δ 3.83 (3H, –OCH₃) and aromatic proton patterns at δ 7.01 (s, 1H) and 6.80–6.77 (m, 3H) that are absent in non-methoxy analogs such as 8a (unsubstituted benzyl) and 8h (3,4-difluorobenzyl) [1]. IR spectroscopy further distinguishes 8g by its S=O asymmetric stretch at 1333.11 cm⁻¹ and symmetric stretch at 1166.11 cm⁻¹, which differ from 8a (1378.14/1192.49 cm⁻¹) and 8h (1372.44/1162.59 cm⁻¹) [1]. These spectral fingerprints enable unequivocal identity confirmation upon receipt, mitigating the risk of mis-shipment of structurally similar analogs.

Spectroscopic Identity Markers

Head-to-head

¹H NMR δ 3.83 (s, OCH₃); IR S=O asym 1333.11 cm⁻¹, sym 1166.11 cm⁻¹

Enables identity verification and quality control upon receipt

Unique methoxy singlet absent in non-methoxy analogs; distinct S=O stretches

Evidence Dimension	Spectroscopic identity markers
Target Compound Data	8g IR: S=O (asym) 1333.11 cm⁻¹, (sym) 1166.11 cm⁻¹; 1H NMR (CDCl₃): δ 3.83 (s, 3H, –OCH₃), 7.01 (s, 1H, Ar-H), 6.80–6.77 (m, 3H, Ar-H)
Comparator Or Baseline	8a IR: S=O 1378.14/1192.49 cm⁻¹ (no methoxy signal in NMR); 8h IR: S=O 1372.44/1162.59 cm⁻¹ (diffluorobenzyl aromatic pattern)
Quantified Difference	8g S=O asymmetric stretch is 45–39 cm⁻¹ lower in wavenumber than 8a and 8h; unique –OCH₃ resonance at δ 3.83 absent in both comparators
Conditions	1H NMR at 399.65 MHz in CDCl₃; IR (KBr)

Why This Matters

These spectroscopic identifiers serve as a practical quality control reference for procurement, enabling verification of compound identity upon receipt and detection of mislabeled or substituted analogs before committing resources to biological assays.

• [1] Huliyurdurga Channigarayappa, A.; Swamy, S.; Nadigar, M. R.; Chandramohan, V.; Govindaiaha, S. Synthesis, Characterization and Pharmacological Assessment of Alkylated Sulfonyl Piperazines. Asian Journal of Pharmaceutics 2017, 3(5), compound characterization data for 8a, 8g, 8h. View Source

Optimal Research and Procurement Applications

Gram-Negative Selective Screening Libraries

The target compound's preferential activity against E. coli over S. aureus (as demonstrated in head-to-head data [1]) makes it a valuable inclusion in focused screening libraries aimed at identifying Gram-negative-selective antibacterial leads. Procurement is justified when the research objective requires a sulfonylpiperazine scaffold with established Gram-selectivity data rather than a broad-spectrum analog.

Benzyl Substitution SAR in Anti-Inflammatory Agents

The quantitative in vivo comparison showing the 3-methoxybenzyl analog (8g) is ~4.6-fold less efficacious than the 3,4-difluorobenzyl analog (8h) in reducing carrageenan-induced paw edema [1] provides a critical SAR data point. Procurement of this compound is warranted for systematic studies mapping the relationship between benzyl ring electronics and anti-inflammatory potency.

CNS Penetration Physicochemical Benchmarking

With a measured ACD/LogP of 3.44 and LogD (pH 5.5) of 2.86 [1], this compound falls within the lipophilicity range predictive of blood-brain barrier penetration. Procurement is suitable for projects establishing physicochemical property benchmarks for CNS-targeted sulfonylpiperazine libraries, where LogP modulation via substituent variation is a key design parameter.

Analytical Reference Standard for Quality Control

The compound's fully characterized 1H NMR, 13C NMR, IR, and elemental analysis data [1] make it suitable as an analytical reference standard for identity and purity verification of tosylpiperazine derivatives. The unique methoxy singlet at δ 3.83 and distinct S=O IR stretches provide unambiguous identification markers for quality control protocols.

Application

Selection Property

Validation Focus

Gram-negative screening studies

Reported gram-selectivity profile

Zone-of-inhibition endpoints and SAR interpretation

Anti-inflammatory SAR research

Benzyl substituent effect on model response

In vivo paw edema endpoint comparison

CNS physicochemical profiling

LogP/LogD lipophilicity range

Permeability and solubility benchmark validation

Quality control reference

Spectroscopic identity markers (NMR, IR)

Identity confirmation and purity verification

• [1] Huliyurdurga Channigarayappa, A.; Swamy, S.; Nadigar, M. R.; Chandramohan, V.; Govindaiaha, S. Synthesis, Characterization and Pharmacological Assessment of Alkylated Sulfonyl Piperazines. Asian Journal of Pharmaceutics 2017, 3(5). View Source